Cas no 1404546-91-3 (2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid)

• Product Name: 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid
• CAS No: 1404546-91-3
• MF: C₁₁H₁₂BrNO₄
• MW: 302.121282577515
• CID: 6431905
• PubChem ID: 63705025
• Update Time: 2025-11-06

2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid
• SCHEMBL16896760
• 1404546-91-3
• EN300-13159424
• AKOS013015455

• Inchi： 1S/C11H12BrNO4/c1-6(14)13-10(11(15)16)7-3-4-9(17-2)8(12)5-7/h3-5,10H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： SUDSOJYIDRRGPR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(C(=O)O)NC(C)=O)OC

Computed Properties

• Exact Mass: 300.99497g/mol
• Monoisotopic Mass: 300.99497g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid

Introduction to 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid (CAS No. 1404546-91-3)

2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid, identified by its Chemical Abstracts Service (CAS) number 1404546-91-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of amino acids derivatives, characterized by its unique structural motif that combines a brominated aromatic ring with an acetamido side chain. The presence of both bromo and methoxy substituents on the phenyl ring imparts distinct electronic and steric properties, making it a versatile scaffold for the development of bioactive molecules.

The structural features of 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid position it as a promising candidate for further chemical modifications and derivatization. Such modifications are often employed to enhance binding affinity, metabolic stability, and pharmacokinetic profiles in drug discovery initiatives. The acetamido group not only contributes to the solubility and hydrophilicity of the molecule but also serves as a handle for further functionalization via amidation or acylation reactions.

In recent years, there has been growing interest in aromatic heterocycles and their derivatives due to their demonstrated efficacy in modulating various biological pathways. The bromo-4-methoxyphenyl moiety, in particular, has been extensively studied for its potential in inhibiting kinases and other enzyme targets involved in cancer metabolism. Preclinical studies have suggested that compounds incorporating this structural motif may exhibit selective toxicity toward rapidly dividing cells, making them attractive candidates for oncology research.

One of the most compelling aspects of 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid is its potential as a lead compound for drug development. Researchers have leveraged its scaffold to design novel inhibitors targeting enzymes such as tyrosine kinases and phosphodiesterases. These enzymes are critical regulators of cellular signaling pathways, and their dysregulation is often associated with diseases like cancer and inflammatory disorders. By synthesizing analogs of this compound, scientists aim to identify more potent and selective inhibitors with improved pharmacological properties.

The synthesis of 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid involves multi-step organic transformations that require precise control over reaction conditions. Key steps include bromination of a methoxylated phenol derivative followed by amidation with acetic anhydride or another suitable acetylating agent. Advances in synthetic methodologies have enabled more efficient and scalable production processes, which are essential for both academic research and industrial applications.

From a computational chemistry perspective, the molecular dynamics (MD) simulations of 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid have provided valuable insights into its interactions with biological targets. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may influence its binding affinity and efficacy. Additionally, quantum mechanical calculations have been employed to predict the electronic properties of the molecule, aiding in the rational design of derivatives with enhanced binding characteristics.

The pharmacokinetic behavior of 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid has also been scrutinized through in vitro and in vivo studies. These investigations have focused on assessing its absorption, distribution, metabolism, excretion (ADME) profiles, which are critical parameters for determining drug feasibility. Preliminary data suggest that the compound exhibits moderate solubility in aqueous media but may require formulation strategies to improve bioavailability.

In conclusion, 2-(3-bromo-4-methoxyphenyl)-2-acetamidoacetic acid (CAS No. 1404546-91-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as a lead compound for drug discovery underscores the importance of exploring novel scaffolds derived from aromatic heterocycles. As research continues to uncover new biological targets and synthetic methodologies, compounds like this one will remain at the forefront of medicinal chemistry innovation.